Cas no 2227896-88-8 ((2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol)
(2R)-4-(4-Bromo-3-nitrophenyl)butan-2-ol is a chiral organic compound featuring a bromo- and nitro-substituted phenyl ring attached to a butanol chain with an (R)-configured stereocenter. This structurally distinct molecule serves as a valuable intermediate in synthetic organic chemistry, particularly in the preparation of enantioselective pharmaceuticals or fine chemicals. The presence of both bromo and nitro functional groups enhances its reactivity for further derivatization, such as cross-coupling or reduction reactions. The chiral center enables its use in asymmetric synthesis, offering precise control over stereochemical outcomes. Its well-defined configuration and functional group versatility make it suitable for research applications requiring high-purity intermediates.
2227896-88-8 structure
Product Name:(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol
CAS No:2227896-88-8
MF:C10H12BrNO3
MW:274.11118221283
CID:5835218
PubChem ID:165672232
Update Time:2025-05-28
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol
- 2227896-88-8
- EN300-1922218
-
- Inchi: 1S/C10H12BrNO3/c1-7(13)2-3-8-4-5-9(11)10(6-8)12(14)15/h4-7,13H,2-3H2,1H3/t7-/m1/s1
- InChI Key: HXZXLSXUVCNCNS-SSDOTTSWSA-N
- SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])CC[C@@H](C)O
Computed Properties
- Exact Mass: 273.00006g/mol
- Monoisotopic Mass: 273.00006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 66Ų
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1922218-0.05g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 0.05g |
$1296.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-0.1g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 0.1g |
$1357.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-0.25g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 0.25g |
$1420.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-0.5g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 0.5g |
$1482.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-1.0g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 1g |
$1543.0 | 2023-06-01 | ||
| Enamine | EN300-1922218-2.5g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 2.5g |
$3025.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-5.0g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 5g |
$4475.0 | 2023-06-01 | ||
| Enamine | EN300-1922218-10.0g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 10g |
$6635.0 | 2023-06-01 | ||
| Enamine | EN300-1922218-1g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 1g |
$1543.0 | 2023-09-17 | ||
| Enamine | EN300-1922218-5g |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol |
2227896-88-8 | 5g |
$4475.0 | 2023-09-17 |
(2R)-4-(4-bromo-3-nitrophenyl)butan-2-ol Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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